4-oxo-6-({[5-(thiophene-2-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}methyl)-4H-pyran-3-yl 4-ethoxybenzoate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 4-ethoxybenzoate
• InChI: InChI=1S/C22H17N3O6S3/c1-2-29-14-7-5-13(6-8-14)20(28)31-17-11-30-15(10-16(17)26)12-33-22-25-24-21(34-22)23-19(27)18-4-3-9-32-18/h3-11H,2,12H2,1H3,(H,23,24,27)
• InChI Key: DWXRVPOQBHSOLR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4=CC=CS4
• Molecular Formula: C22H17N3O6S3
• Molecular Weight: 515.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a thiophene ring and a pyran ring. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. Pyran is a six-membered ring with five carbon atoms and one oxygen atom. The presence of these rings suggests that the compound might have interesting chemical and physical properties.

Future Directions

The study of thiophene derivatives is a vibrant field due to their wide range of biological activities. Future research could explore the synthesis of new derivatives, investigate their biological activities, and optimize their properties for potential therapeutic applications.